Heat(pressure)sensitiveroseredtf-R1

• Molecular Formula: C28H23NO3
• Molecular Weight: 421.5 g/mol
• IUPAC Name: 10'-(diethylamino)spiro[2-benzofuran-3,7'-benzo[c]xanthene]-1-one
• InChI: InChI=1S/C28H23NO3/c1-3-29(4-2)19-14-16-23-25(17-19)31-26-20-10-6-5-9-18(20)13-15-24(26)28(23)22-12-8-7-11-21(22)27(30)32-28/h5-17H,3-4H2,1-2H3
• InChI Key: XFMPAGZXHTZHKS-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC2=C(C=C1)C3(C4=C(O2)C5=CC=CC=C5C=C4)C6=CC=CC=C6C(=O)O3

Description

"Heat(pressure)sensitiveroseredtf-R1" (hereafter referred to as HPS-R1) is a specialized compound designed for applications requiring sensitivity to thermal and pressure changes. Such compounds are pivotal in fields like photodynamic therapy (PDT), solar energy conversion, and environmental stress response studies. HPS-R1 likely operates via redox or photochemical mechanisms, generating reactive oxygen species (ROS) or altering electron transport under specific conditions .

Scientific Research Applications

Introduction to Heat(Pressure)Sensitive Rose Red TF-R1

Heat(Pressure)Sensitive Rose Red TF-R1 is a thermochromic compound that exhibits significant applications in various fields, particularly in materials science, textiles, and sensor technology. This compound changes color in response to temperature and pressure variations, making it valuable for innovative applications in smart materials and wearable technology.

Thermochromic Textiles

Thermochromic textiles utilizing TF-R1 have been developed for adaptive camouflage applications. These textiles can change color based on temperature fluctuations, allowing military uniforms to blend into different environments effectively. A study highlighted the integration of TF-R1 in creating adaptive camouflage textiles that respond dynamically to environmental changes, enhancing soldiers' concealment capabilities during combat situations .

Smart Wearable Sensors

The integration of TF-R1 into wearable sensors has been explored extensively. Researchers have fabricated flexible and stretchable sensors that utilize the thermochromic properties of TF-R1 to provide real-time feedback on temperature changes. These sensors can be applied in healthcare for monitoring body temperature or environmental conditions . The ability to visually indicate temperature changes makes them particularly useful for non-invasive health monitoring.

Luminous Fibers

TF-R1 has been incorporated into luminous fibers, which are designed to emit light when stimulated by heat. These fibers have potential applications in safety gear and fashion, providing illumination in low-light conditions. Studies have shown that integrating TF-R1 with polyacrylonitrile (PAN) fibers results in materials that are not only functional but also aesthetically pleasing .

Pressure Sensors

In addition to thermal sensitivity, TF-R1 has been utilized in developing pressure-sensitive materials. By combining TF-R1 with polydimethylsiloxane (PDMS), researchers have created sensors capable of detecting pressure changes through colorimetric shifts. This technology is promising for applications in robotics and human-computer interaction, where tactile feedback is essential .

Environmental Monitoring

The compound's sensitivity to temperature and pressure makes it suitable for environmental monitoring systems. For instance, integrating TF-R1 into composite materials can allow for the development of sensors that monitor environmental conditions such as humidity and temperature variations, providing valuable data for climate studies and industrial applications .

Case Study 1: Adaptive Camouflage Textiles

A research project conducted at RMIT University focused on developing adaptive camouflage textiles using thermochromic dyes, including TF-R1. The study demonstrated the effectiveness of these textiles in changing color based on ambient temperature, significantly improving the stealth capabilities of military uniforms .

Case Study 2: Wearable Health Monitors

Another study investigated the use of TF-R1 in creating wearable health monitors capable of indicating body temperature changes through color shifts. The results showed promising accuracy in monitoring physiological changes, making it a potential tool for personal health management .

Case Study 3: Pressure-Sensitive Smart Fabrics

Research at a leading university explored the integration of TF-R1 into PDMS-based pressure sensors. The findings revealed that these smart fabrics could detect pressure variations effectively while providing visual feedback through color changes, enhancing user interaction with wearable technology .

Comparison with Similar Compounds

Structural and Functional Analogues

Porphyrin-Based Sensitizers (e.g., YD2-o-C8)

• Application : Used in dye-sensitized solar cells (DSSCs) for high-efficiency electron transfer.
• Mechanism : Generates photovoltages up to 1 V via retarded back electron transfer, achieving 12.3% power conversion efficiency .
• Comparison with HPS-R1 : While HPS-R1’s solar efficiency data are unavailable, its heat/pressure sensitivity contrasts with porphyrins’ reliance on light absorption. Both may share redox shuttle properties but differ in activation triggers.

Chlorin (mono-L-aspartyl chlorin-e6) and Purpurin (tin etio-purpurin)

• Application : PDT agents inducing oxidative stress and HSP-70 expression in cancer cells.
• Mechanism : Generate singlet oxygen, activating heat shock proteins (HSPs) at isoeffective doses. Chlorin and purpurin induce HSP-70 in vitro, whereas porphyrins (e.g., Photofrin) require in vivo conditions .
• Comparison with HPS-R1 : HPS-R1’s heat/pressure activation may parallel chlorin/purpurin’s oxidative stress pathways. However, HPS-R1’s dual sensitivity (heat + pressure) offers broader environmental adaptability.

Singlet-Fission Sensitizers

• Application : Enhance excitonic solar cell efficiency via singlet-to-triplet state transitions.
• Mechanism : Optimized molecular geometry enables rapid intersystem crossing (ISC), generating high-energy photons .
• Comparison with HPS-R1 : Singlet-fission compounds prioritize photon upconversion, whereas HPS-R1 may focus on ROS generation or structural changes under stress.

Performance Metrics

Table 1: Key Parameters of HPS-R1 and Analogues

Compound	Activation Mechanism	Efficiency/Output	Thermal Stability	Key Reference
HPS-R1	Heat/Pressure	Not reported	High (inferred)
YD2-o-C8 (Porphyrin)	Light (Visible spectrum)	12.3% solar efficiency	Moderate
Chlorin-e6	Light (PDT)	Induces HSP-70 in vitro	Moderate
Tin etio-purpurin	Light (PDT)	Induces HSP-70 in vitro	Moderate
Singlet-fission dyes	Light (UV-Vis)	High photon conversion	Low